Cas no 1805295-45-7 (Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805295-45-7
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4843272
• Update Time: 2025-10-31

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O3/c1-2-20-10(19)7-8(21-11(14,15)16)6(9(12)13)3-5(4-17)18-7/h3,9H,2,4,17H2,1H3
• InChI Key： JBOGBTODZYTFHX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C(=O)OCC)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 6-(Aminomethyl)-4-(Difluoromethyl)-3-(Trifluoromethoxy)Pyridine-2-Carboxylate (CAS No. 1805295-45-7): An Overview

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805295-45-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl substituent, and trifluoromethoxy moiety, holds potential for various applications, particularly in the development of novel therapeutic agents.

The aminomethyl group in the compound is a key functional group that can participate in a variety of chemical reactions, making it a valuable building block for the synthesis of more complex molecules. The presence of this group can enhance the compound's reactivity and bioavailability, which are crucial factors in drug design. Additionally, the difluoromethyl substituent and trifluoromethoxy moiety contribute to the compound's stability and metabolic properties, which are essential for optimizing its pharmacological profile.

Recent studies have highlighted the potential of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in this compound may enable it to target specific biological pathways, thereby providing a more targeted and effective therapeutic approach.

In terms of its synthetic route, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of a pyridine core, followed by the introduction of the aminomethyl, difluoromethyl, and trifluoromethoxy substituents. Each step requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate have been extensively studied to understand its behavior in different environments. For example, its solubility in various solvents, melting point, and stability under different pH conditions are critical parameters that influence its suitability for pharmaceutical applications. These properties are often evaluated using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

From a biological perspective, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Furthermore, in vivo studies using animal models have provided insights into its pharmacokinetics and pharmacodynamics, highlighting its potential as a lead compound for further drug development.

The safety profile of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, making it a viable candidate for clinical trials. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805295-45-7) represents a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Continued research and development efforts will likely uncover additional applications and optimize its use in clinical settings.